Cas no 90649-97-1 (2-Chloro-5-(ethanesulfonyl)benzoic Acid)

• Product Name: 2-Chloro-5-(ethanesulfonyl)benzoic Acid
• CAS No: 90649-97-1
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 1953072
• Update Time: 2025-05-21

2-Chloro-5-(ethanesulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-(ethylsulfonyl)-
• 2-Chloro-5-(ethanesulfonyl)benzoic Acid

• Inchi： 1S/C9H9ClO4S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： CJHDNODBCUENAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-5-(ethanesulfonyl)benzoic Acid

Comprehensive Guide to 2-Chloro-5-(ethanesulfonyl)benzoic Acid (CAS No. 90649-97-1): Properties, Applications, and Market Insights

2-Chloro-5-(ethanesulfonyl)benzoic Acid (CAS No. 90649-97-1) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This sulfonyl-substituted benzoic acid derivative has gained attention due to its unique chemical properties and versatile applications. With the increasing demand for sulfonamide-based compounds in drug discovery, understanding this molecule's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of 2-Chloro-5-(ethanesulfonyl)benzoic Acid features both a carboxylic acid group and an ethanesulfonyl moiety, making it particularly valuable as a building block in medicinal chemistry. Recent trends in small molecule drug development have shown growing interest in such multifunctional intermediates, especially for designing enzyme inhibitors and receptor modulators. The presence of the chlorine atom at the 2-position offers additional reactivity for further chemical transformations.

From a synthetic chemistry perspective, 90649-97-1 serves as an excellent precursor for various heterocyclic compounds. Researchers frequently utilize it in the preparation of benzothiazole derivatives, which have demonstrated significant biological activities. The compound's stability under various reaction conditions makes it particularly attractive for multi-step synthesis procedures, a feature highly valued in modern high-throughput screening platforms.

In pharmaceutical applications, 2-Chloro-5-(ethanesulfonyl)benzoic Acid has shown promise in the development of anti-inflammatory agents and metabolic disorder treatments. The sulfonyl group's ability to participate in hydrogen bonding interactions makes it valuable for targeting specific protein binding sites. Recent publications have highlighted its use in creating novel carbonic anhydrase inhibitors, addressing current research needs in precision medicine approaches.

The agrochemical industry has also recognized the potential of CAS 90649-97-1, particularly in developing new-generation herbicide intermediates. Its structural features contribute to the design of compounds with improved plant systemic activity and environmental persistence profiles. As sustainability becomes a key focus in agriculture, researchers are exploring how modifications of this core structure can lead to more eco-friendly crop protection solutions.

Market analysis indicates steady growth in demand for 2-Chloro-5-(ethanesulfonyl)benzoic Acid, driven by expanding contract research organizations and generic drug development activities. The compound's availability in various purity grades (from technical to HPLC grade) supports its use across different research and production scales. Current price trends reflect its position as a specialty chemical with stable supply chains in major chemical manufacturing regions.

Quality control aspects of 90649-97-1 are particularly important given its pharmaceutical applications. Standard analytical methods include HPLC purity testing, melting point determination, and spectroscopic characterization. Reputable suppliers typically provide comprehensive certificates of analysis detailing these parameters, along with information about residual solvents and heavy metal content.

Storage and handling recommendations for 2-Chloro-5-(ethanesulfonyl)benzoic Acid emphasize protection from moisture and extreme temperatures. While not classified as highly hazardous, standard laboratory precautions for handling organic acids should be followed. The compound's shelf life under proper conditions typically exceeds two years, making it suitable for inventory maintenance in research facilities.

Recent patent literature reveals innovative applications of CAS 90649-97-1 in bioconjugation chemistry and prodrug design. These developments align with current interests in targeted drug delivery systems and therapeutic antibody technologies. The compound's versatility continues to inspire novel synthetic approaches in both academic and industrial settings.

Environmental considerations regarding 2-Chloro-5-(ethanesulfonyl)benzoic Acid have led to studies on its biodegradation pathways and ecotoxicity profile. While generally considered to have low environmental impact at research-scale usage, proper waste disposal procedures should always be followed. These aspects are particularly relevant given increasing regulatory focus on green chemistry principles.

For researchers sourcing 90649-97-1, important considerations include supplier reliability, batch-to-batch consistency, and documentation completeness. The global market offers options from both bulk manufacturers and specialty distributors, with choice depending on specific quantity and quality requirements. Current good manufacturing practices (cGMP) compliance may be necessary for certain pharmaceutical applications.

Future research directions for 2-Chloro-5-(ethanesulfonyl)benzoic Acid derivatives may explore their potential in neurological disorders and anti-infective agents, areas where sulfonamide-containing compounds have historically shown therapeutic value. The continued evolution of combinatorial chemistry techniques will likely uncover additional applications for this versatile chemical building block.

In summary, 2-Chloro-5-(ethanesulfonyl)benzoic Acid (CAS No. 90649-97-1) represents an important tool in modern chemical research and development. Its balanced properties of reactivity and stability, combined with multiple functionalization sites, ensure its ongoing relevance across various scientific disciplines. As chemical innovation progresses, this compound will undoubtedly continue to contribute to advancements in medicinal chemistry and material science.